2-Amino-3-[hydroxy(phenyl)methyl]benzeneethanol

• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 2-[2-amino-3-[hydroxy(phenyl)methyl]phenyl]ethanol
• InChI: InChI=1S/C15H17NO2/c16-14-11(9-10-17)7-4-8-13(14)15(18)12-5-2-1-3-6-12/h1-8,15,17-18H,9-10,16H2
• InChI Key: TUMGIRNKPLXTFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=CC(=C2N)CCO)O

Description

2-Amino-3-[hydroxy(phenyl)methyl]benzeneethanol is a useful research compound. Its molecular formula is C15H17NO2 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5.5 g (0.145 mole) of lithium aluminum hydride in 60 ml of dry tetrahydrofuran was treated with 19.4 g (0.0685 mole) of 2-amino-3-benzoyl benzeneacetic acid, ethyl ester dissolved in 120 ml of dry tetrahydrofuran stirred under nitrogen. After addition was complete, the mixture was continued at reflux for 2 hours. The mixture was then cooled, treated with successive additions of 5.5 ml of water, 5.5 ml of 15% sodium hydroxide and 16.5 ml of water. The mixture was then filtered, the filtrate stripped and the residue recrystallized from toluene. The titled compound (10.2 g) was obtained as pinkish needles,